Cas no 178105-25-4 (N-(pyrrolidin-3-yl)methanesulfonamide)

• Product Name: N-(pyrrolidin-3-yl)methanesulfonamide
• CAS No: 178105-25-4
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 1366543
• PubChem ID: 22352625
• Update Time: 2025-10-23

N-(pyrrolidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-3-pyrrolidinyl-
• N-(3-Pyrrolidinyl)methanesulfonamide
• N-pyrrolidin-3-ylmethanesulfonamide
• N-(pyrrolidin-3-yl)methanesulfonamide
• CHEMBL4564676
• AKOS009807232
• (R)-N-(3-Pyrrolidinyl)methanesulfonamide
• EN300-146586
• DTXSID40625170
• SY345883
• SCHEMBL2411400
• MFCD12085422
• DA-09159
• SY279490
• 178105-25-4
• CS-0376870

• MDL： MFCD12085422
• Inchi： 1S/C5H12N2O2S/c1-10(8,9)7-5-2-3-6-4-5/h5-7H,2-4H2,1H3
• InChI Key： NTNHDTQXUCWRCJ-UHFFFAOYSA-N
• SMILES： S(C)(NC1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 164.06206
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 58.2

Additional information on N-(pyrrolidin-3-yl)methanesulfonamide

Recent Advances in the Study of N-(pyrrolidin-3-yl)methanesulfonamide (CAS: 178105-25-4) in Chemical Biology and Pharmaceutical Research

N-(pyrrolidin-3-yl)methanesulfonamide (CAS: 178105-25-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its pyrrolidine scaffold, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders, infectious diseases, and oncology. The unique structural features of this compound, particularly the sulfonamide moiety and the pyrrolidine ring, contribute to its diverse biological activities and make it a valuable candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of N-(pyrrolidin-3-yl)methanesulfonamide. One notable area of investigation is its role as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating psychiatric disorders such as depression and schizophrenia. The study employed advanced computational modeling and in vitro binding assays to characterize the compound's interactions with these receptors, providing a foundation for further optimization.

In the field of infectious diseases, N-(pyrrolidin-3-yl)methanesulfonamide has been investigated for its antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibits potent activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The researchers attributed this activity to the compound's ability to inhibit key bacterial enzymes involved in cell wall synthesis. These findings highlight the potential of N-(pyrrolidin-3-yl)methanesulfonamide as a lead compound for developing new antibiotics to address the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advances have been made in optimizing the production and purification of N-(pyrrolidin-3-yl)methanesulfonamide. A 2023 publication in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as solvent-free reactions and catalytic processes, making it more sustainable for large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Looking forward, the versatility of N-(pyrrolidin-3-yl)methanesulfonamide continues to attract research attention. Current preclinical studies are exploring its potential in cancer therapy, particularly as a small-molecule inhibitor of protein-protein interactions involved in tumor progression. Additionally, its physicochemical properties, including good solubility and blood-brain barrier permeability, make it an attractive scaffold for further medicinal chemistry optimization. As research progresses, we anticipate seeing more clinical applications emerging for this promising compound in the coming years.